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Compound of Interest

Compound Name: Methyl isoeugenol

Cat. No.: B1219684 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount to ensuring a secure laboratory environment and

regulatory compliance. This document provides essential, step-by-step guidance for the proper

disposal of methyl isoeugenol, a compound commonly used in fragrance and flavor

industries, and in various research applications. Adherence to these procedures is critical for

minimizing environmental impact and safeguarding personnel.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle methyl isoeugenol with

appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

glasses, lab coats, and gloves.[1][2] In the event of a spill, ensure the area is well-ventilated

and prevent the substance from entering drains or water systems.[1][3][4]

Summary of Key Chemical Properties and Identifiers
For quick reference, the following table summarizes the key identifiers and physical properties

of methyl isoeugenol.
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Property Value

CAS Number 93-16-3[1]

Molecular Formula C11H14O2[1]

Molecular Weight 178.23 g/mol [1][5]

Appearance Colorless to light yellow liquid[2]

Boiling Point 262°C - 270°C (503.6°F - 509.6°F)[2]

Flash Point >230°C (446°F)[2]

Solubility Insoluble in cold and hot water[2]

Step-by-Step Disposal Protocol
The proper disposal of methyl isoeugenol is a multi-step process that requires careful

attention to detail to ensure safety and compliance with regulations.

1. Containment of Spills:

In the case of a small spill, absorb the liquid with an inert, non-combustible material such as dry

clay, sand, diatomaceous earth, or commercial sorbents.[2][3] For larger spills, dike the

material to prevent it from spreading.[3]

2. Collection and Storage of Waste:

Once absorbed, the material should be collected using non-sparking tools and placed into a

suitable, sealed container labeled as hazardous waste.[1][6] It is crucial to never return spilled

material to its original container for reuse.[3] Contaminated packaging should also be treated

as unused product and disposed of accordingly.[1]

3. Final Disposal:

The final disposal of methyl isoeugenol waste must be conducted in accordance with all

applicable federal, state, and local environmental regulations.[6] It is recommended to engage

a licensed professional waste disposal company to handle the disposal of this material.[1] Do

not allow the product to enter drains, surface waters, or groundwaters.[6]
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Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of methyl
isoeugenol, from initial handling to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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